1-(5-Hexyl-2,4-dihydroxyphenyl)-2-(4-isopropylphenoxy)ethan-1-one

• Molecular Formula: C23H30O4
• Molecular Weight: 370.5 g/mol
• IUPAC Name: 1-(5-hexyl-2,4-dihydroxyphenyl)-2-(4-propan-2-ylphenoxy)ethanone
• InChI: InChI=1S/C23H30O4/c1-4-5-6-7-8-18-13-20(22(25)14-21(18)24)23(26)15-27-19-11-9-17(10-12-19)16(2)3/h9-14,16,24-25H,4-8,15H2,1-3H3
• InChI Key: LCPOOJPQMGIOAV-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC1=CC(=C(C=C1O)O)C(=O)COC2=CC=C(C=C2)C(C)C

Description

1-(5-Hexyl-2,4-dihydroxyphenyl)-2-(4-isopropylphenoxy)ethan-1-one is a synthetic ethanone derivative featuring a 2,4-dihydroxyphenyl core substituted with a hexyl group at the 5-position and a 4-isopropylphenoxy moiety linked via an ethanone bridge.

Biological Activity

1-(5-Hexyl-2,4-dihydroxyphenyl)-2-(4-isopropylphenoxy)ethan-1-one, also known by its CAS number 1532534-68-1, is a compound with notable biological activity. This article delves into its pharmacological properties, mechanisms of action, and potential therapeutic applications based on existing literature and research findings.

• Molecular Formula : C23H30O4
• Molecular Weight : 370.49 g/mol
• Purity : 98% (HPLC) .

The compound exhibits various biological activities primarily attributed to its phenolic structure, which is known for antioxidant properties. The presence of hydroxyl groups enhances its ability to scavenge free radicals and modulate oxidative stress, potentially offering protective effects against cellular damage.

Antioxidant Activity

Research indicates that compounds with similar structures have demonstrated significant antioxidant capabilities. For instance, the presence of dihydroxyphenyl moieties can inhibit lipid peroxidation and enhance the activity of endogenous antioxidant enzymes .

Anti-cancer Properties

Preliminary studies suggest that derivatives of phenolic compounds can exhibit anti-tumor activities. A related patent discusses the development of medicinal drugs with improved anti-tumor efficacy and safety profiles, hinting at the potential application of this compound in cancer therapy .

Neuroprotective Effects

Given the compound's antioxidant properties, it may also possess neuroprotective effects. Studies on similar compounds have shown that they can mitigate oxidative stress in neuronal tissues, which is crucial in conditions like diabetes where oxidative damage is prevalent .

Case Studies and Research Findings

Study	Findings
Antioxidant Activity	Demonstrated significant inhibition of lipid peroxidation in vitro, suggesting a protective effect against oxidative stress .
Neuroprotection in Diabetes	Similar compounds have shown to reverse biochemical markers of oxidative stress in diabetic models, indicating potential for neuroprotective applications .
Anti-cancer Efficacy	Related phenolic compounds have been shown to inhibit tumor growth in various cancer cell lines, warranting further investigation into this compound's efficacy .

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

1-(5-Hexyl-2,4-dihydroxyphenyl)-2-(3-methoxyphenyl)ethanone (Compound 11b)

• Structure: Differs in the substitution of the 4-isopropylphenoxy group with a 3-methoxyphenyl group .
• Synthesis : Synthesized via gradient elution (n-hexane/EtOAc), yielding 17% as a yellow solid.
• The hexyl chain increases lipophilicity, which may improve membrane permeability but reduce aqueous solubility.

1-(5-Chloro-2,4-dihydroxyphenyl)-2-(4-methoxyphenyl)ethan-1-one (Compound 7c)

• Structure: Replaces the hexyl group with chlorine and substitutes 4-methoxyphenyl for 4-isopropylphenoxy .
• Synthesis : Achieved via BF3•OEt2 catalysis (86% yield, mp 149–150°C).
• Impact: The chloro group is electron-withdrawing, reducing electron density on the aromatic ring, which may alter reactivity in electrophilic substitutions. The methoxy group at the para position stabilizes the phenyl ring through resonance, contrasting with the steric bulk of isopropylphenoxy.

2-(1H-Benzo[d]imidazol-1-yl)-1-(5-ethyl-2,4-dihydroxyphenyl)ethan-1-one

• Structure : Features an ethyl group (shorter alkyl chain) and a benzimidazole substituent .
• The benzimidazole moiety introduces hydrogen-bonding and π-stacking capabilities, which could enhance target binding in biological systems.

Antifungal and Antibacterial Potential

• RCS-8 Isomers: Methoxy-substituted ethanones (e.g., RCS-8) show psychoactive properties, with mass spectrometry fragments at m/z 91.0542 (C7H7+) and 121.0648 (C8H9O+) .

FPR1 Antagonist Activity (Compound 11b)

• Application: Designed as Formyl Peptide Receptor 1 (FPR1) antagonists, implicating anti-inflammatory or immunomodulatory roles .
• Selectivity : The hexyl group may enhance hydrophobic interactions with FPR1’s transmembrane domains compared to shorter alkyl chains.

Analytical Characterization

NMR and HRMS Profiles

• Compound 7c : 1H NMR (CDCl3) shows signals at δ 3.80 (OCH3), 6.11 (OH-C4’), and 7.15–7.21 (aromatic protons) .
• Compound 11b : HRMS (ESI−) confirms molecular ion [M−H]− at m/z 341.1759 (calc. 341.1753) .

Mass Spectrometry Trends

• Ethanone derivatives with aromatic substituents (e.g., RCS-8 isomers) fragment to generate characteristic ions, aiding in structural identification .